Cas no 10424-29-0 (Phenylsuccinicacid)

Phenylsuccinicacid structure
Phenylsuccinicacid structure
Product Name:Phenylsuccinicacid
CAS No:10424-29-0
MF:C10H10O4
MW:194.184003353119
CID:86411
PubChem ID:95459
Update Time:2025-04-18

Phenylsuccinicacid Chemical and Physical Properties

Names and Identifiers

    • Phenylsuccinicacid
    • 2-PHENYLBUTANEDIOIC ACID
    • Phenyl Succinic Aci
    • Phenyl-succinic acid
    • NSC-11342
    • MFCD02179706
    • NSC16635
    • EINECS 211-238-1
    • F2191-0207
    • HYDROXOCOBALAMINHYDROCHLORIDE
    • (+/-)-Phenylsuccinic acid
    • NSC11342
    • Phenylsuccinate
    • 10424-29-0
    • AC-10389
    • SY060989
    • Z104478578
    • MFCD00004256
    • Butanedioic acid, phenyl-
    • EINECS 223-719-3
    • AKOS000120433
    • MFCD00065929
    • .alpha.-Phenylsuccinic acid
    • alpha-Phenylsuccinic acid
    • CHEMBL76085
    • AKOS016842483
    • CS-W015746
    • SY012920
    • NS00041995
    • W-104903
    • Phenylsuccinic acid, 98%
    • SCHEMBL146867
    • 2-Phenyl-succinic acid
    • FT-0659274
    • Phenylsuccinic acid
    • Phenyl succinic acid
    • Succinic acid, phenyl-
    • Butanedioic acid, 2-phenyl-
    • DTXSID60883518
    • SY101159
    • 635-51-8
    • EN300-20525
    • AB01141076-03
    • FT-0605277
    • 2-Phenylsuccinate
    • dl-Phenylsuccinic acid
    • NSC 11342
    • 2-phenyl-butanedioic acid
    • A800937
    • FT-0605074
    • AI3-23845
    • A13276
    • FT-0652847
    • Racemic phenylsuccinic acid
    • A834412
    • (S)-2-Phenylsuccinicacid
    • P0155
    • AS-14727
    • NSC 16635
    • NSC-16635
    • NCGC00334258-01
    • AD-232/25000151
    • 2-Phenylsuccinic acid
    • phenylsuccinicacid96+%
    • Inchi: 1S/C10H10O4/c11-9(12)6-8(10(13)14)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,12)(H,13,14)
    • InChI Key: LVFFZQQWIZURIO-UHFFFAOYSA-N
    • SMILES: OC(C(CC(=O)O)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 194.05790880g/mol
  • Monoisotopic Mass: 194.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.2534 (rough estimate)
  • Melting Point: 168°C
  • Boiling Point: 290.62°C (rough estimate)
  • Refractive Index: 1.5430 (estimate)

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